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Compound of Interest

Compound Name: IR-1061

Cat. No.: B1513450

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount for laboratory safety and environmental
protection. This guide provides a comprehensive overview of the proper disposal procedures
for IR-1061, a near-infrared (NIR) cyanine dye. Adherence to these protocols is crucial for
minimizing risks and complying with regulatory standards.

IR-1061 is a fluorescent organic dye utilized in in vivo bimodal imaging.[1] While some
suppliers may ship it as a non-hazardous chemical for short-term transport, it is imperative to
handle and dispose of it with the care due to a potentially hazardous substance, characteristic
of many cyanine dyes.

Key Data for IR-1061

The following table summarizes the essential quantitative data for IR-1061, compiled from

various suppliers.
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Property Value

CAS Number 155614-01-0

Molecular Formula C44H34BCIF4S2

Molecular Weight 749.13 g/mol

Appearance Solid powder

Melting Point 222 °C (decomposes)

Maximum Absorption (Amax) 1051-1065 nm (in methylene chloride)
Storage Temperature -20°C[2]

Purity (Dye Content) >80%

Experimental Protocol for the Disposal of IR-1061

The following step-by-step procedures are based on general best practices for the disposal of
hazardous laboratory chemicals and cyanine dyes. It is mandatory to consult the specific
Safety Data Sheet (SDS) provided by the manufacturer and your institution's Environmental
Health & Safety (EHS) guidelines before proceeding.

Personal Protective Equipment (PPE)

Before handling IR-1061, ensure you are wearing the appropriate PPE:

Gloves: Nitrile or latex gloves to prevent skin contact.

Eye Protection: Safety glasses or goggles.

Lab Coat: To protect clothing and skin.

Respiratory Protection: A dust mask or respirator is recommended when handling the solid
powder to avoid inhalation.

Disposal of Solid IR-1061 Waste
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This includes expired or unused IR-1061 powder and any materials heavily contaminated with
the solid dye.

e Segregation: Do not mix solid IR-1061 waste with non-hazardous trash.
e Packaging:
o Place the solid waste in a clearly labeled, sealable container.

o The container should be made of a material compatible with the dye and any solvents
used.

o The label should clearly state "Hazardous Waste," "IR-1061, Solid," and the date.

o Storage: Store the sealed container in a designated hazardous waste accumulation area,
away from incompatible materials.

» Pickup: Arrange for disposal through your institution's EHS-approved hazardous waste
management service.

Disposal of Liquid IR-1061 Waste

This includes solutions of IR-1061 in organic solvents and aqueous buffers, as well as the first
rinse of contaminated labware.

e Collection:

o Collect all liquid waste containing IR-1061 in a dedicated, leak-proof, and sealable
hazardous waste container.

o The container must be compatible with the solvents used.

e Labeling: Label the container with "Hazardous Waste," the full chemical names of all
components (e.g., "IR-1061 in Methylene Chloride"), their approximate concentrations, and
the date.

e Do Not Drain Dispose: Never pour liquid waste containing IR-1061 down the drain. Cyanine
dyes can be harmful to aquatic life.
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o Storage and Pickup: Store the container in a designated hazardous waste area and arrange
for pickup by your institution's EHS service.

Disposal of Contaminated Labware and Materials

This category includes items with residual amounts of IR-1061, such as pipette tips, centrifuge

tubes, and paper towels.
e Solid Contaminated Materials:

o Place all disposable items contaminated with IR-1061 into a designated hazardous waste

bag or container.
o Label the container as "Hazardous Waste - IR-1061 Contaminated Debris."
e Reusable Glassware:

o Rinse the glassware with a small amount of a suitable organic solvent (e.g., acetone or
methylene chloride) to dissolve the residual dye.

o Collect this first rinse as hazardous liquid waste.

o Subsequent rinses with detergent and water can typically be disposed of down the drain,
but confirm this with your local EHS guidelines.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of IR-
1061.
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Caption: Workflow for the proper segregation and disposal of IR-1061 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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